Cas no 2876-13-3 (Pyridinium,1-(phenylmethyl)-, chloride (1:1))

• Product Name: Pyridinium,1-(phenylmethyl)-, chloride (1:1)
• CAS No: 2876-13-3
• MF: C₁₂H₁₂ClN
• MW: 205.683382034302
• MDL: MFCD00072420
• CID: 275728
• PubChem ID: 76135
• Update Time: 2025-05-20

Pyridinium,1-(phenylmethyl)-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-(phenylmethyl)-, chloride (1:1)
• N-Benzylpyridinium chloride
• 1-benzylpyridin-1-ium,chloride
• 1-benzylpyridiniumchloride
• Pyridinium, 1-(phenylmethyl)-, chloride
• SCHEMBL636283
• EINECS 220-717-4
• 2876-13-3
• Pyridinium, 1-(phenylmethyl)-, chloride (1:1)
• NS00050098
• UNII-90Q8L4GGC4
• 1-benzylpyridin-1-ium chloride
• 90Q8L4GGC4
• Q27271338
• 1-benzylpyridin-1-iumchloride
• 1-benzylpyridin-1-ium;chloride
• 1-Benzylpyridinium chloride
• DTXSID10883902
• E85602
• GNPSDJOWGWWXSS-UHFFFAOYSA-M

• MDL： MFCD00072420
• Inchi： 1S/C12H12N.ClH/c1-3-7-12(8-4-1)11-13-9-5-2-6-10-13;/h1-10H,11H2;1H/q+1;/p-1
• InChI Key： GNPSDJOWGWWXSS-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 192.972
• Monoisotopic Mass: 205.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinium derivatives

Additional information on Pyridinium,1-(phenylmethyl)-, chloride (1:1)

Introduction to Pyridinium, 1-(phenylmethyl)-, chloride (1:1) (CAS No. 2876-13-3)

Pyridinium, 1-(phenylmethyl)-, chloride (1:1), also known as Benzylpyridinium chloride, is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which combines a pyridinium ring with a benzyl group, making it an important intermediate and reagent in various synthetic processes. The compound is represented by the CAS number 2876-13-3.

The molecular formula of Pyridinium, 1-(phenylmethyl)-, chloride (1:1) is C₁₂H₁₃NCl, and its molecular weight is approximately 208.69 g/mol. The compound is typically supplied as a white crystalline solid and is highly soluble in water and polar organic solvents. Its physical and chemical properties make it suitable for use in a variety of laboratory and industrial applications.

In the context of organic synthesis, Benzylpyridinium chloride serves as a valuable building block for the preparation of more complex molecules. It can be used in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. The compound's pyridinium moiety imparts unique reactivity and stability, making it an attractive choice for chemists working on the development of new compounds.

Recent research has highlighted the potential of Benzylpyridinium chloride in the field of medicinal chemistry. Studies have shown that derivatives of this compound exhibit promising biological activities, including antimicrobial and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that certain derivatives of Benzylpyridinium chloride demonstrated significant antibacterial activity against multidrug-resistant strains of bacteria. This finding underscores the potential of this compound as a lead structure for the development of new antibiotics.

In addition to its antimicrobial properties, Benzylpyridinium chloride has also been investigated for its anticancer potential. A research team from the University of California, San Francisco, reported in 2023 that certain derivatives of this compound showed selective cytotoxicity against cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular processes critical for cancer cell survival, such as mitochondrial function and DNA replication.

The versatility of Benzylpyridinium chloride extends beyond its biological applications. In materials science, this compound has been used as a surfactant and stabilizer in the preparation of nanoparticles and other advanced materials. Its ability to form stable complexes with various metal ions makes it useful in catalysis and other industrial processes.

Safety considerations are an important aspect when handling Benzylpyridinium chloride. While it is not classified as a hazardous material under most regulatory frameworks, proper handling procedures should be followed to ensure safety in the laboratory and industrial settings. Personal protective equipment (PPE) such as gloves and goggles should be worn when handling this compound to prevent skin contact and inhalation.

In conclusion, Pyridinium, 1-(phenylmethyl)-, chloride (1:1) (CAS No. 2876-13-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and derivatives of this compound, its importance in the fields of chemistry, biology, and pharmaceuticals is likely to grow even further.